Cas no 941963-28-6 (N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide
• CAS No: 941963-28-6
• MF: C₁₉H₁₆FN₃O₂
• MW: 337.347647666931
• CID: 5461036
• Update Time: 2025-06-20

N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(4-fluorobenzyl)-N2-(2-methylquinolin-4-yl)oxalamide
• N'-[(4-fluorophenyl)methyl]-N-(2-methylquinolin-4-yl)ethanediamide
• N-[(4-fluorophenyl)methyl]-N'-(2-methylquinolin-4-yl)oxamide
• N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide

• Inchi： 1S/C19H16FN3O2/c1-12-10-17(15-4-2-3-5-16(15)22-12)23-19(25)18(24)21-11-13-6-8-14(20)9-7-13/h2-10H,11H2,1H3,(H,21,24)(H,22,23,25)
• InChI Key： YAYTZOPUZCHKCQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C(NC1C=C(C)N=C2C=CC=CC=12)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 479
• XLogP3: 3.1
• Topological Polar Surface Area: 71.1

Additional information on N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide

Professional Introduction to N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide (CAS No. 941963-28-6)

N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide, with the CAS number 941963-28-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, featuring a unique structural configuration, has been the subject of extensive studies due to its potential applications in drug development and therapeutic interventions.

The molecular structure of N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide consists of a combination of fluorophenyl and quinoline moieties, which are well-known for their pharmacological properties. The presence of a fluorine atom at the 4-position of the phenyl ring enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of fluorinated aromatic compounds. The incorporation of fluorine into pharmaceutical molecules often leads to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. This has prompted researchers to investigate various fluorinated derivatives as potential candidates for treating a wide range of diseases.

The quinoline scaffold, another key component of N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide, is renowned for its broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The specific substitution pattern in this compound, particularly the presence of a methyl group at the 2-position of the quinoline ring, further modulates its biological activity, making it a promising candidate for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide with various biological targets. These studies have revealed that the compound exhibits high affinity for certain enzymes and receptors involved in critical cellular processes. This insight has guided the design of more targeted and effective therapeutic strategies.

The synthesis of N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, has facilitated the construction of the complex molecular framework efficiently. These synthetic techniques are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

Preclinical studies have demonstrated that N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide exhibits promising biological activity in vitro and in vivo. The compound has shown efficacy against various disease models, including cancer cell lines and inflammatory conditions. These findings have prompted further investigation into its potential as a lead compound for developing new therapeutic agents.

The development of novel drugs is a complex process that involves rigorous testing to ensure safety and efficacy. Current research efforts are focused on optimizing the pharmacological properties of N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide through structural modifications and formulation development. These efforts aim to enhance its therapeutic index and minimize potential side effects.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the discovery and optimization process for compounds like N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide. These approaches enable researchers to rapidly identify promising candidates and refine their structures based on detailed biological insights.

In conclusion, N'-(4-fluorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide (CAS No. 941963-28-6) represents a significant advancement in the field of chemical biomedical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. Continued research efforts will likely uncover additional applications for this compound, contributing to the advancement of modern medicine.